Cas no 2228747-75-7 (methyl 3-(5-amino-1,2-oxazol-3-yl)benzoate)

• Product Name: methyl 3-(5-amino-1,2-oxazol-3-yl)benzoate
• CAS No: 2228747-75-7
• MF: C₁₁H₁₀N₂O₃
• MW: 218.20870256424
• CID: 6529464
• PubChem ID: 165677044
• Update Time: 2025-05-25

methyl 3-(5-amino-1,2-oxazol-3-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(5-amino-1,2-oxazol-3-yl)benzoate
• EN300-1753265
• 2228747-75-7

• Inchi： 1S/C11H10N2O3/c1-15-11(14)8-4-2-3-7(5-8)9-6-10(12)16-13-9/h2-6H,12H2,1H3
• InChI Key： WPZJZARVEPUQKD-UHFFFAOYSA-N
• SMILES： O1C(=CC(C2C=CC=C(C(=O)OC)C=2)=N1)N

Computed Properties

• Exact Mass: 218.06914219g/mol
• Monoisotopic Mass: 218.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 78.4Ų

Additional information on methyl 3-(5-amino-1,2-oxazol-3-yl)benzoate

Methyl 3-(5-Amino-1,2-Oxazol-3-Yl)Benzoate: A Comprehensive Overview

Methyl 3-(5-Amino-1,2-Oxazol-3-Yl)Benzoate (CAS No. 2228747-75-7) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure, has garnered attention due to its potential applications in drug development and material science. In this article, we will delve into the properties, synthesis, and recent advancements associated with methyl 3-(5-amino-1,2-oxazol-3-yl)benzoate, providing a comprehensive understanding of its significance in contemporary research.

The molecular structure of methyl 3-(5-amino-1,2-oxazol-3-yl)benzoate consists of a benzoate moiety substituted with a methyl group at the third position and an oxazole ring at the fifth position. The oxazole ring, a five-membered heterocyclic compound containing oxygen and nitrogen atoms, contributes to the compound's reactivity and biological activity. Recent studies have highlighted the importance of such heterocyclic structures in medicinal chemistry, particularly in the design of bioactive molecules with specific therapeutic targets.

One of the key areas of research involving methyl 3-(5-amino-1,2-oxazol-3-yli benzoate is its role as a precursor in the synthesis of more complex molecules. For instance, researchers have explored its use in constructing bioisosteric analogs of existing drugs, aiming to enhance pharmacokinetic properties such as solubility and bioavailability. These studies underscore the versatility of methyl 3-(5-amino-1,2-Oxazol - yl benzoate as a building block in organic synthesis.

Another significant aspect of this compound is its biological activity. Recent investigations have demonstrated that methyl 3-(5-amino -1 , 2 - oxazol - yl benzoate exhibits potential anti-inflammatory and antioxidant properties. These findings are particularly relevant in the context of developing novel therapeutic agents for conditions such as neurodegenerative diseases and cardiovascular disorders. The compound's ability to modulate cellular signaling pathways makes it a promising candidate for further exploration in preclinical studies.

In terms of synthesis, methyl 3-(5-amino -1 , 2 - oxazol - yl benzoate can be prepared through various methodologies. One common approach involves the condensation reaction between an aldehyde and an amine derivative in the presence of an acid catalyst. This method not only ensures high yields but also allows for fine-tuning of the product's properties by modifying substituents on the oxazole ring or benzoate moiety.

Moreover, advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of methyl 3 -(5 - amino -1 , 2 - oxazol - yl benzoate with greater accuracy. Such computational models are instrumental in guiding experimental efforts and optimizing synthetic routes for large-scale production.

It is also worth noting that methyl 3 -(5 - amino -1 , 2 - oxazol - yl benzoate has been explored for its applications in material science. For example, researchers have investigated its potential as a component in organic light-emitting diodes (OLEDs), where its electronic properties could contribute to enhanced device performance. While these applications are still in their infancy, they highlight the compound's versatility across multiple disciplines.

In conclusion, methyl 3 -(5 - amino -1 , 2 - oxazol - yl benzoate (CAS No. 2228747 -75 -7 ) is a multifaceted compound with promising prospects in both medicinal and materials science. Its unique structure, coupled with recent advancements in synthesis and biological evaluation methodologies, positions it as a valuable tool for researchers seeking innovative solutions to complex scientific challenges.